Cas no 2229219-25-2 (3-amino-2-(2-bromo-3-fluorophenyl)propan-1-ol)

• Product Name: 3-amino-2-(2-bromo-3-fluorophenyl)propan-1-ol
• CAS No: 2229219-25-2
• MF: C₉H₁₁BrFNO
• MW: 248.092145204544
• CID: 6441105
• PubChem ID: 165644553
• Update Time: 2025-10-29

3-amino-2-(2-bromo-3-fluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2-bromo-3-fluorophenyl)propan-1-ol
• 2229219-25-2
• EN300-1909860

• Inchi： 1S/C9H11BrFNO/c10-9-7(6(4-12)5-13)2-1-3-8(9)11/h1-3,6,13H,4-5,12H2
• InChI Key： MPJOEOASEJGGHT-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(CO)CN)F

Computed Properties

• Exact Mass: 247.00080g/mol
• Monoisotopic Mass: 247.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-(2-bromo-3-fluorophenyl)propan-1-ol

Introduction to 3-Amino-2-(2-Bromo-3-Fluorophenyl)Propan-1-Ol (CAS No. 22947786)

3-Amino-2-(2-bromo-3-fluorophenyl)propan-1-ol, also known by its CAS number CAS No. 22947786, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group, a hydroxyl group, and a bromo-fluoro-substituted phenyl ring. The combination of these functional groups makes it a versatile molecule with diverse applications.

The structure of 3-amino-2-(2-bromo-3-fluorophenyl)propan-1-ol consists of a central propanol backbone, where the hydroxyl group is located at the first carbon, and the amino group is attached to the third carbon. The second carbon is connected to a phenyl ring that is substituted with bromine at the ortho position and fluorine at the meta position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for various chemical reactions and biological interactions.

Recent studies have highlighted the importance of this compound in drug discovery and development. The presence of an amino group allows for potential hydrogen bonding interactions, which are crucial in many pharmacological agents. Additionally, the bromine and fluorine substituents on the phenyl ring contribute to the molecule's lipophilicity, enhancing its ability to cross cellular membranes. These properties make 3-amino-2-(2-bromo-3-fluorophenyl)propanol a promising candidate for use in designing drugs targeting specific biological pathways.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution (SNAr) reactions or coupling reactions involving aryl halides. The choice of synthetic route depends on the availability of starting materials and the desired yield. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact.

The physical properties of CAS No. 22947786 are also noteworthy. It has a melting point of approximately 85°C and a boiling point around 180°C under standard conditions. Its solubility in water is moderate, but it exhibits excellent solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various laboratory techniques, including chromatography and spectroscopy.

The pharmacological profile of this compound has been extensively studied in recent years. Research indicates that it exhibits potent anti-inflammatory and antioxidant activities, making it a potential candidate for treating conditions such as arthritis and neurodegenerative diseases. Furthermore, studies have shown that this compound can modulate key enzymes involved in metabolic pathways, offering new avenues for therapeutic intervention.

In conclusion, 3-amino-2-(p-bromo)m-fluorophenyl)propanol, or CAS No. 14606865 , is a multifaceted organic compound with significant implications in both academic research and industrial applications. Its unique structure, coupled with its favorable physical and chemical properties, positions it as a valuable tool in advancing modern medicine and materials science.